Cas no 4712-38-3 (1-Butanol-d)

1-Butanol-d structure
1-Butanol-d structure
Product Name:1-Butanol-d
CAS No:4712-38-3
MF:C4H9DO
MW:75.13
MDL:MFCD00002965
CID:331138
PubChem ID:20836
Update Time:2025-09-25

1-Butanol-d Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol-d (9CI)
    • 1-Butanol-d
    • 175757_ALDRICH
    • 1-Butan(ol-d)
    • AC1L2H39
    • Butan-1-(2H)ol
    • butan-1-(ol-d)
    • Butan-1(ol-d)
    • butanol-(1)-d
    • Butanol-d1
    • Butyl alcohol-d
    • DE190A
    • deuterium butanoxide
    • Monodeuterobutyl Alcohol
    • n-butanol-d1
    • O-deuterio-butan-1-ol
    • MDL： MFCD00002965
    • Inchi： InChI=1S/C4H10O/c1-2-3-4-5/h5H,2-4H2,1H3/i5D
    • InChI Key： LRHPLDYGYMQRHN-UICOGKGYSA-N
    • SMILES： CCCCO[2H]

Computed Properties

  • Exact Mass: 75.079
  • Monoisotopic Mass: 75.079
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 2
  • Complexity: 13.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Colorless Transparent Liquid
  • Density: 0.821 g/mL at 25 °C(lit.)
  • Melting Point: -89.5 deg C
  • Boiling Point: 118 °C(lit.)
  • Flash Point: 95 °F
  • Refractive Index: n20/D 1.3975(lit.)
  • PSA: 20.23000
  • LogP: 0.77880
  • Solubility: Not determined

1-Butanol-d Security Information

  • Hazardous Material transportation number：UN 1120 3
  • WGK Germany：3
  • Hazard Category Code： 10-22-37/38-41-67
  • Safety Instruction： 13-26-37/39-46-7/9
  • Hazardous Material Identification： Xn F
  • Risk Phrases：R10
  • Safety Term：S13;S26;S37/39;S46;S7/9
  • HazardClass：3
  • PackingGroup：III

1-Butanol-d Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
DE190A-25ml
n-Butanol-OD >99.0 Atom % D
 4712-38-3 >99.0 Atom % D
25ml
￡85.00 2022-04-28
abcr
AB258378-25 ml
1-Butanol-d1, 99 atom%D; .
 4712-38-3
25 ml
 €173.70 2023-09-11
Apollo Scientific
DE190A-25ml
n-Butanol-OD >99.0 Atom % D 25ml bottle
 4712-38-3 >99.0 Atom % D
25ml
 £85.00 2023-08-31
TRC
B689973-250mg
1-Butanol-d
 4712-38-3
250mg
 $ 161.00 2023-09-08
TRC
B689973-2.5g
1-Butanol-d
 4712-38-3
2.5g
 $ 1206.00 2023-09-08
abcr
AB258378-10ml
1-Butanol-d1, 99 atom%D; .
 4712-38-3
10ml
 €90.70 2025-02-16
abcr
AB258378-25ml
1-Butanol-d1, 99 atom%D; .
 4712-38-3
25ml
 €184.60 2025-02-16

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